![molecular formula C15H14ClN3O2S B5794275 3-chloro-4-methoxy-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide](/img/structure/B5794275.png)
3-chloro-4-methoxy-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide
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Overview
Description
3-chloro-4-methoxy-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide is a chemical compound that belongs to the class of thioamides. It has gained attention in recent years due to its potential use in scientific research.
Mechanism of Action
The mechanism of action of 3-chloro-4-methoxy-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide involves the inhibition of certain enzymes and proteins that are involved in various biological processes. It has been found to inhibit the activity of histone deacetylases, which are involved in gene expression and cell growth. It has also been shown to inhibit the activity of protein tyrosine phosphatases, which are involved in cell signaling and communication.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been found to reduce inflammation and improve glucose metabolism in diabetic mice. Additionally, it has been shown to improve cognitive function in Alzheimer's disease models.
Advantages and Limitations for Lab Experiments
One advantage of using 3-chloro-4-methoxy-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide in lab experiments is its potential use in treating various diseases. Its ability to inhibit certain enzymes and proteins makes it a promising candidate for drug development. However, one limitation is its potential toxicity and side effects, which need to be further studied and evaluated.
Future Directions
There are several future directions for research on 3-chloro-4-methoxy-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide. One direction is to further investigate its potential use in treating cancer, inflammation, diabetes, and Alzheimer's disease. Another direction is to study its toxicity and side effects in more detail to determine its safety for use in humans. Additionally, further research is needed to understand its mechanism of action and how it interacts with other biological molecules.
Synthesis Methods
The synthesis of 3-chloro-4-methoxy-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide involves the reaction of 3-chloro-4-methoxybenzoic acid with thionyl chloride to form 3-chloro-4-methoxybenzoyl chloride. This intermediate is then reacted with N-(3-pyridinylmethyl)thiourea to produce the desired compound.
Scientific Research Applications
3-chloro-4-methoxy-N-{[(3-pyridinylmethyl)amino]carbonothioyl}benzamide has been used in various scientific studies. It has been found to have potential anticancer activity by inhibiting the growth of cancer cells. It has also been studied for its potential use in treating inflammation, diabetes, and Alzheimer's disease.
Properties
IUPAC Name |
3-chloro-4-methoxy-N-(pyridin-3-ylmethylcarbamothioyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClN3O2S/c1-21-13-5-4-11(7-12(13)16)14(20)19-15(22)18-9-10-3-2-6-17-8-10/h2-8H,9H2,1H3,(H2,18,19,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJMOWLVOJNOVSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC(=S)NCC2=CN=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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